Cas no 861444-35-1 (4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine)

• Product Name: 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine
• CAS No: 861444-35-1
• MF: C₁₁H₁₀F₂N₂O₃S
• MW: 288.270508289337
• MDL: MFCD05861724
• CID: 3059744
• PubChem ID: 19621431
• Update Time: 2025-10-31

4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-(ethylsulfonyl)-6-(furan-2-yl)pyrimidine
• 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine
• 4-Difluoromethyl-2-ethanesulfonyl-6-furan-2-yl-pyrimidine
• CS-0299648
• 861444-35-1
• EN300-230129
• STK400036
• BBL040911
• 4-(difluoromethyl)-2-ethylsulfonyl-6-(furan-2-yl)pyrimidine
• 4-(difluoromethyl)-2-ethylsulfonyl-6-(2-furyl)pyrimidine
• C11H10F2N2O3S
• AKOS000311324
• 4-(difluoromethyl)-2-(ethylsulfonyl)-6-(2-furyl)pyrimidine

• MDL： MFCD05861724
• Inchi： 1S/C11H10F2N2O3S/c1-2-19(16,17)11-14-7(9-4-3-5-18-9)6-8(15-11)10(12)13/h3-6,10H,2H2,1H3
• InChI Key： PPWKTMIUWYLLRL-UHFFFAOYSA-N
• SMILES： S(C1N=C(C(F)F)C=C(C2=CC=CO2)N=1)(CC)(=O)=O

Computed Properties

• Exact Mass: 288.03801968Da
• Monoisotopic Mass: 288.03801968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine

Comprehensive Overview of 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine (CAS No. 861444-35-1)

The compound 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine (CAS No. 861444-35-1) is a highly specialized pyrimidine derivative that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This molecule combines a difluoromethyl group, an ethanesulfonyl moiety, and a furan-2-yl substituent, making it a versatile intermediate in organic synthesis and pharmaceutical research. Researchers and industry professionals are increasingly interested in this compound for its potential role in drug discovery and agrochemical development.

One of the most intriguing aspects of 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine is its structural complexity, which allows for diverse chemical modifications. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their enhanced stability and bioavailability. This characteristic aligns with the growing trend in fluorine chemistry, a hot topic in modern medicinal chemistry and material science. The ethanesulfonyl moiety further adds to the compound's reactivity, making it a valuable building block for sulfonamide-based therapeutics, a class of compounds widely explored for their antimicrobial and anti-inflammatory properties.

In the context of agrochemical research, 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine has shown promise as a potential precursor for crop protection agents. The furan-2-yl group is a common motif in many biologically active molecules, and its incorporation into this compound suggests possible applications in pest control or herbicide formulation. This aligns with the increasing global demand for sustainable agriculture solutions, a topic frequently searched by professionals in the field. The compound's unique structure could contribute to the development of next-generation agrochemicals with improved efficacy and environmental safety.

From a synthetic chemistry perspective, the preparation of 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine involves sophisticated multi-step organic synthesis techniques. Researchers often inquire about optimized synthesis routes for such complex molecules, reflecting the compound's relevance in process chemistry and scale-up production. The challenges associated with its synthesis, including regioselective functionalization and purification methods, make it an interesting subject for methodology development in organic chemistry laboratories worldwide.

The physicochemical properties of 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine are also of great interest to pharmaceutical scientists and material researchers. Its molecular weight, solubility profile, and stability under various conditions are critical parameters that determine its potential applications. These properties are frequently searched by professionals looking to incorporate this compound into their formulation development or material design projects. The compound's balanced lipophilicity, influenced by both the difluoromethyl and ethanesulfonyl groups, makes it particularly interesting for drug delivery system research.

In the realm of intellectual property, 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine has been the subject of several patent applications, highlighting its commercial potential. The compound's unique structure positions it as a valuable chemical entity for various industries. Professionals often search for information about patent status and commercial availability of such specialized compounds, reflecting the growing intersection between academic research and industrial application in the chemical sciences.

Looking ahead, 4-(difluoromethyl)-2-(ethanesulfonyl)-6-(furan-2-yl)pyrimidine represents an exciting area of exploration in heterocyclic chemistry. Its structural features offer numerous possibilities for derivatization and structure-activity relationship studies. As research continues to uncover new applications for this compound, it is likely to remain a focus of interest in both academic circles and industrial R&D departments. The compound's versatility and the growing demand for specialty chemicals ensure its continued relevance in the evolving landscape of chemical innovation.